Cas no 2227832-56-4 (rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine)
rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine Chemical and Physical Properties
Names and Identifiers
-
- rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine
- EN300-1779328
- 2227832-56-4
-
- Inchi: 1S/C7H12N4/c1-2-11-7(9-4-10-11)5-3-6(5)8/h4-6H,2-3,8H2,1H3/t5-,6-/m1/s1
- InChI Key: WMOOPWNIHNCNNX-PHDIDXHHSA-N
- SMILES: N[C@@H]1C[C@H]1C1=NC=NN1CC
Computed Properties
- Exact Mass: 152.106196400g/mol
- Monoisotopic Mass: 152.106196400g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.4
- Topological Polar Surface Area: 56.7Ų
rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1779328-0.05g |
rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine |
2227832-56-4 | 0.05g |
$1344.0 | 2023-09-20 | ||
| Enamine | EN300-1779328-0.1g |
rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine |
2227832-56-4 | 0.1g |
$1408.0 | 2023-09-20 | ||
| Enamine | EN300-1779328-0.25g |
rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine |
2227832-56-4 | 0.25g |
$1472.0 | 2023-09-20 | ||
| Enamine | EN300-1779328-0.5g |
rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine |
2227832-56-4 | 0.5g |
$1536.0 | 2023-09-20 | ||
| Enamine | EN300-1779328-1.0g |
rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine |
2227832-56-4 | 1g |
$1599.0 | 2023-06-03 | ||
| Enamine | EN300-1779328-2.5g |
rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine |
2227832-56-4 | 2.5g |
$3136.0 | 2023-09-20 | ||
| Enamine | EN300-1779328-5.0g |
rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine |
2227832-56-4 | 5g |
$4641.0 | 2023-06-03 | ||
| Enamine | EN300-1779328-10.0g |
rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine |
2227832-56-4 | 10g |
$6882.0 | 2023-06-03 | ||
| Enamine | EN300-1779328-1g |
rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine |
2227832-56-4 | 1g |
$1599.0 | 2023-09-20 | ||
| Enamine | EN300-1779328-5g |
rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine |
2227832-56-4 | 5g |
$4641.0 | 2023-09-20 |
rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine Related Literature
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
Additional information on rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine
Comprehensive Overview of rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine (CAS No. 2227832-56-4)
The compound rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine (CAS No. 2227832-56-4) is a chiral cyclopropane derivative featuring a 1,2,4-triazole moiety. Its unique structural characteristics make it a subject of interest in pharmaceutical research, particularly in the development of novel therapeutic agents. The presence of both cyclopropane and triazole rings contributes to its potential bioactivity, which is currently being explored in various preclinical studies.
Recent trends in drug discovery highlight the growing demand for small-molecule modulators targeting specific biological pathways. The rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine has garnered attention due to its potential applications in central nervous system (CNS) disorders and metabolic diseases. Researchers are particularly interested in its stereochemistry, as the (1R,2R) configuration may influence its binding affinity to target proteins, a topic frequently searched in academic databases.
From a synthetic chemistry perspective, the preparation of rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine involves multi-step organic transformations, including cyclopropanation and heterocyclic coupling reactions. These methods are often discussed in forums related to medicinal chemistry optimization, a hot topic among synthetic chemists. The compound's CAS No. 2227832-56-4 serves as a critical identifier for researchers sourcing materials or validating experimental results.
In the context of AI-driven drug design, molecular descriptors of rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine are being analyzed to predict its pharmacokinetic properties. This aligns with the increasing use of machine learning in hit-to-lead optimization, a frequently searched term in computational chemistry circles. The compound's logP and hydrogen bond acceptor/donor counts are key parameters for such analyses.
Environmental and regulatory considerations are also relevant for rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine. While not classified as hazardous, its biodegradation profile and green chemistry synthesis routes are areas of active investigation. These aspects resonate with the pharmaceutical industry's push toward sustainable manufacturing, a trending topic in ESG (Environmental, Social, and Governance) reports.
In summary, rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine represents a promising scaffold in modern drug discovery. Its CAS No. 2227832-56-4 ensures traceability in research, while its structural features align with current interests in targeted therapy and computational ADMET prediction. Continued studies on this compound may unlock new avenues for treating complex diseases.
2227832-56-4 (rac-(1R,2R)-2-(1-ethyl-1H-1,2,4-triazol-5-yl)cyclopropan-1-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)